![molecular formula C19H24N2O4S B6017459 4-sec-butyl-N'-(3-ethoxy-2-hydroxybenzylidene)benzenesulfonohydrazide](/img/structure/B6017459.png)
4-sec-butyl-N'-(3-ethoxy-2-hydroxybenzylidene)benzenesulfonohydrazide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-sec-butyl-N'-(3-ethoxy-2-hydroxybenzylidene)benzenesulfonohydrazide, also known as HSYA, is a synthetic compound that has been extensively studied for its potential therapeutic applications. It is a hydrazide derivative of benzenesulfonohydrazide and has been shown to have a wide range of pharmacological effects.
Mechanism of Action
The exact mechanism of action of 4-sec-butyl-N'-(3-ethoxy-2-hydroxybenzylidene)benzenesulfonohydrazide is not fully understood. However, studies have shown that it can modulate various signaling pathways in cells, including the PI3K/Akt pathway, the NF-κB pathway, and the MAPK pathway. This compound has also been shown to inhibit the production of reactive oxygen species (ROS) and reduce oxidative stress.
Biochemical and Physiological Effects
This compound has been shown to have a wide range of biochemical and physiological effects. It has been shown to reduce inflammation and oxidative stress, improve mitochondrial function, and enhance synaptic plasticity. Additionally, this compound has been shown to improve cognitive function and memory in animal models of Alzheimer's disease.
Advantages and Limitations for Lab Experiments
One advantage of using 4-sec-butyl-N'-(3-ethoxy-2-hydroxybenzylidene)benzenesulfonohydrazide in lab experiments is its relatively low toxicity. Studies have shown that this compound has a high safety profile and can be used at relatively high concentrations without causing significant toxicity. However, one limitation of using this compound in lab experiments is its relatively low solubility in water. This can make it difficult to prepare solutions of this compound for use in cell culture or animal studies.
Future Directions
There are several potential future directions for research on 4-sec-butyl-N'-(3-ethoxy-2-hydroxybenzylidene)benzenesulfonohydrazide. One area of interest is its potential therapeutic applications in Alzheimer's disease. Further studies are needed to determine the optimal dosing and treatment duration for this compound in animal models of Alzheimer's disease. Additionally, more research is needed to determine the potential anticancer effects of this compound and its mechanism of action in cancer cells. Finally, studies are needed to determine the potential side effects and toxicity of this compound in humans.
Synthesis Methods
4-sec-butyl-N'-(3-ethoxy-2-hydroxybenzylidene)benzenesulfonohydrazide can be synthesized through a simple reaction between 3-ethoxy-2-hydroxybenzaldehyde and 4-sec-butylbenzenesulfonylhydrazide in the presence of a catalyst such as acetic acid. The reaction yields a yellow crystalline product that can be purified through recrystallization.
Scientific Research Applications
4-sec-butyl-N'-(3-ethoxy-2-hydroxybenzylidene)benzenesulfonohydrazide has been extensively studied for its potential therapeutic applications. It has been shown to have antioxidant, anti-inflammatory, and neuroprotective effects. Studies have also shown that this compound can improve cognitive function and memory in animal models of Alzheimer's disease. Additionally, this compound has been shown to have potential anticancer effects, particularly in breast cancer cell lines.
properties
IUPAC Name |
4-butan-2-yl-N-[(E)-(3-ethoxy-2-hydroxyphenyl)methylideneamino]benzenesulfonamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H24N2O4S/c1-4-14(3)15-9-11-17(12-10-15)26(23,24)21-20-13-16-7-6-8-18(19(16)22)25-5-2/h6-14,21-22H,4-5H2,1-3H3/b20-13+ |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OYHNXAROIBWTQM-DEDYPNTBSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(C)C1=CC=C(C=C1)S(=O)(=O)NN=CC2=C(C(=CC=C2)OCC)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCC(C)C1=CC=C(C=C1)S(=O)(=O)N/N=C/C2=C(C(=CC=C2)OCC)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H24N2O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
376.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.